Cas no 2649073-78-7 (1,4-Benzenediamine, N1-(4,5-dihydro-1H-imidazol-2-yl)-2-methoxy-)
1,4-Benzenediamine, N1-(4,5-dihydro-1H-imidazol-2-yl)-2-methoxy- Chemical and Physical Properties
Names and Identifiers
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- 1,4-Benzenediamine, N1-(4,5-dihydro-1H-imidazol-2-yl)-2-methoxy-
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- Inchi: 1S/C10H14N4O/c1-15-9-6-7(11)2-3-8(9)14-10-12-4-5-13-10/h2-3,6H,4-5,11H2,1H3,(H2,12,13,14)
- InChI Key: DRISIPZUFYNKRX-UHFFFAOYSA-N
- SMILES: C1(NC2NCCN=2)=CC=C(N)C=C1OC
1,4-Benzenediamine, N1-(4,5-dihydro-1H-imidazol-2-yl)-2-methoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-320398-0.05g |
N1-(4,5-dihydro-1H-imidazol-2-yl)-2-methoxybenzene-1,4-diamine |
2649073-78-7 | 95.0% | 0.05g |
$1261.0 | 2025-03-19 | |
| Enamine | EN300-320398-0.1g |
N1-(4,5-dihydro-1H-imidazol-2-yl)-2-methoxybenzene-1,4-diamine |
2649073-78-7 | 95.0% | 0.1g |
$1320.0 | 2025-03-19 | |
| Enamine | EN300-320398-0.25g |
N1-(4,5-dihydro-1H-imidazol-2-yl)-2-methoxybenzene-1,4-diamine |
2649073-78-7 | 95.0% | 0.25g |
$1381.0 | 2025-03-19 | |
| Enamine | EN300-320398-0.5g |
N1-(4,5-dihydro-1H-imidazol-2-yl)-2-methoxybenzene-1,4-diamine |
2649073-78-7 | 95.0% | 0.5g |
$1440.0 | 2025-03-19 | |
| Enamine | EN300-320398-1.0g |
N1-(4,5-dihydro-1H-imidazol-2-yl)-2-methoxybenzene-1,4-diamine |
2649073-78-7 | 95.0% | 1.0g |
$1500.0 | 2025-03-19 | |
| Enamine | EN300-320398-2.5g |
N1-(4,5-dihydro-1H-imidazol-2-yl)-2-methoxybenzene-1,4-diamine |
2649073-78-7 | 95.0% | 2.5g |
$2940.0 | 2025-03-19 | |
| Enamine | EN300-320398-5.0g |
N1-(4,5-dihydro-1H-imidazol-2-yl)-2-methoxybenzene-1,4-diamine |
2649073-78-7 | 95.0% | 5.0g |
$4349.0 | 2025-03-19 | |
| Enamine | EN300-320398-10.0g |
N1-(4,5-dihydro-1H-imidazol-2-yl)-2-methoxybenzene-1,4-diamine |
2649073-78-7 | 95.0% | 10.0g |
$6450.0 | 2025-03-19 |
1,4-Benzenediamine, N1-(4,5-dihydro-1H-imidazol-2-yl)-2-methoxy- Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
Additional information on 1,4-Benzenediamine, N1-(4,5-dihydro-1H-imidazol-2-yl)-2-methoxy-
Recent Advances in the Study of 1,4-Benzenediamine, N1-(4,5-dihydro-1H-imidazol-2-yl)-2-methoxy- (CAS: 2649073-78-7)
The compound 1,4-Benzenediamine, N1-(4,5-dihydro-1H-imidazol-2-yl)-2-methoxy- (CAS: 2649073-78-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazoline and methoxy-substituted benzene backbone, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties.
One of the key findings in recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cancer progression. In vitro and in vivo studies have demonstrated that 1,4-Benzenediamine, N1-(4,5-dihydro-1H-imidazol-2-yl)-2-methoxy- exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent. Additionally, its interaction with certain kinase enzymes has been linked to its anticancer properties, making it a candidate for further development in oncology.
The synthesis of this compound has also been a focal point of recent investigations. Researchers have developed more efficient and scalable synthetic routes to produce 1,4-Benzenediamine, N1-(4,5-dihydro-1H-imidazol-2-yl)-2-methoxy- with higher yields and purity. These advancements are critical for facilitating large-scale production and subsequent clinical trials. Furthermore, structural-activity relationship (SAR) studies have been conducted to identify key functional groups responsible for its bioactivity, paving the way for the design of more potent derivatives.
Pharmacokinetic and toxicological studies have provided valuable insights into the compound's safety profile and bioavailability. Preliminary data indicate that 1,4-Benzenediamine, N1-(4,5-dihydro-1H-imidazol-2-yl)-2-methoxy- has favorable absorption and distribution characteristics, with minimal toxicity at therapeutic doses. These findings support its potential for further preclinical and clinical development.
In conclusion, the recent research on 1,4-Benzenediamine, N1-(4,5-dihydro-1H-imidazol-2-yl)-2-methoxy- (CAS: 2649073-78-7) highlights its multifaceted therapeutic potential and underscores the importance of continued investigation. Future studies should focus on elucidating its precise molecular targets, optimizing its pharmacokinetic properties, and evaluating its efficacy in more complex disease models. The compound's unique chemical structure and promising biological activities make it a compelling candidate for drug development in the coming years.
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